Cas no 2178-34-9 (Benzo[j]phenanthridine,6-ethoxy-)

• Product Name: Benzo[j]phenanthridine,6-ethoxy-
• CAS No: 2178-34-9
• MF: C₁₉H₁₅NO
• MW: 273.328504800797
• CID: 287361
• PubChem ID: 270585
• Update Time: 2025-04-19

Benzo[j]phenanthridine,6-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[j]phenanthridine,6-ethoxy-
• 6-Ethoxybenzo[j]phenanthridine
• 6-ethoxy-benzo[j]phenanthridine
• 6-Ethoxy-benzo< j> phenanthridin
• AC1L6OXN
• AC1Q58DE
• AG-K-00350
• AR-1H1618
• CTK4E7674
• NSC113071
• NSC-113071
• DTXSID10297005
• 2178-34-9
• AKOS024331725
• Benzo[j]phenanthridine, 6-ethoxy-

• Inchi： 1S/C19H15NO/c1-2-21-19-17-12-14-8-4-3-7-13(14)11-16(17)15-9-5-6-10-18(15)20-19/h3-12H,2H2,1H3
• InChI Key： BRHZZHJJYVBMLW-UHFFFAOYSA-N
• SMILES： O(CC)C1=C2C=C3C=CC=CC3=CC2=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 273.11545
• Monoisotopic Mass: 273.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12